2-Methyl-2H-indazole-6-sulfonyl chloride

• IUPAC Name: 2-methylindazole-6-sulfonyl chloride
• InChI: InChI=1S/C8H7ClN2O2S/c1-11-5-6-2-3-7(14(9,12)13)4-8(6)10-11/h2-5H,1H3
• InChI Key: KAHDLORSPRSHEI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C=CC(=CC2=N1)S(=O)(=O)Cl
• Molecular Formula: C8H7ClN2O2S
• DSSTOX Substance ID: DTXSID001266516
• Molecular Weight: 230.67 g/mol
• CAS No.: 1363381-94-5

Description

“2-Methyl-2H-indazole-6-sulfonyl chloride” is a chemical compound that has been increasingly explored due to its potential applications in various fields of research and industry. It has a molecular formula of C8H7ClN2O2S and a molecular weight of 230.67 g/mol.

Synthesis Analysis

The synthesis of 2H-indazoles, such as “this compound”, can be achieved through various strategies. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H7ClN2O2S/c1-11-5-6-7(10-11)3-2-4-8(6)14(9,12)13/h2-5H,1H3.

Chemical Reactions Analysis

The chemical reactions involving 2H-indazoles have been extensively studied. These reactions include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular formula of C8H7ClN2O2S and a molecular weight of 230.67 g/mol.

Scientific Research Applications

Synthesis and Chemical Transformations

2-Methyl-2H-indazole-6-sulfonyl chloride is utilized in various chemical synthesis processes. For example, it is involved in the Davis-Beirut reaction to create N1,N2-disubstituted-1H-indazolones, which are significant for their potential in diversification through azide-alkyne cycloaddition chemistry (Conrad et al., 2011). Additionally, this compound plays a role in the synthesis of extended oxazoles, acting as a scaffold for synthetic elaboration (Patil & Luzzio, 2016).

Photochemistry Studies

In photochemistry, the behavior of 1H- and 2H-indazoles, including 2-methyl-2H-indazole derivatives, is studied in acidic solutions. These compounds undergo protonation and subsequent heterolytic cleavage of the N(1), N(2) bond upon irradiation, forming aromatic nitrenium ions (Georgarakis et al., 1979).

Electrosynthesis and Sulfonylation

The compound is also significant in electrosynthesis, particularly in the C3-H sulfonylation of 2H-indazoles. This process synthesizes a variety of sulfonylated indazole derivatives and is notable for being free of transition metals and external oxidants (Mahanty et al., 2020). Another study explores the electrochemical cross-coupling between sodium sulfinates and 2H-indazoles, leading to the creation of 3-sulfonylated 2H-indazole derivatives (Kim et al., 2020).

Novel Synthesis Methods

Further research includes the development of one-pot, four-component synthesis methods for new indazole derivatives using acidic ionic liquids. This approach is notable for its efficiency and the ability to yield diverse products without by-products (Pouramiri & Kermani, 2016).

Biological and Medicinal Applications

Although the request excludes information related to drug use, dosage, and side effects, it is worth noting that some derivatives of 2H-indazole have been evaluated for their antitumor activity. For instance, certain N‐[6‐indazolyl]arylsulfonamides have shown significant antiproliferative activity against human tumor cell lines (Abbassi et al., 2014).

Safety and Hazards

While specific safety and hazard information for “2-Methyl-2H-indazole-6-sulfonyl chloride” is not available, it’s important to handle all chemical compounds with care. For similar compounds, hazards may include skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

The future directions in the study of “2-Methyl-2H-indazole-6-sulfonyl chloride” and similar compounds involve the development of new synthetic approaches to indazoles, including reactions under catalyst- and solvent-free conditions. The focus is also on increasing the complexity and diversity of 2H-indazole derivatives.

Mechanism of Action

Target of Action

They can act as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .

Mode of Action

It is known that indazole derivatives can interact with their targets and cause changes that result in their medicinal effects .

Biochemical Pathways

Indazole derivatives are known to affect various biochemical pathways, leading to their diverse bioactivities .

Result of Action

Indazole derivatives are known to have a wide range of effects, including antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial effects .

Biochemical Analysis

Biochemical Properties

2-Methyl-2H-indazole-6-sulfonyl chloride plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. This compound has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response . Additionally, it interacts with proteins involved in cell signaling pathways, potentially modulating their activity and influencing cellular processes .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. This compound has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it can inhibit the proliferation of cancer cells by interfering with key signaling pathways that regulate cell growth and survival . Moreover, it has been shown to induce apoptosis in certain cell types, further highlighting its potential as an anticancer agent .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as enzymes and receptors, altering their activity. For example, its interaction with COX-2 leads to the inhibition of this enzyme, reducing the production of pro-inflammatory mediators . Additionally, this compound can modulate gene expression by influencing transcription factors and other regulatory proteins, thereby affecting cellular responses .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under standard conditions, but it may degrade over extended periods or under specific environmental conditions . Long-term studies have shown that its effects on cellular function can persist, with sustained inhibition of enzyme activity and modulation of gene expression observed in both in vitro and in vivo models .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it can effectively inhibit target enzymes and modulate cellular processes without causing significant toxicity . At higher doses, this compound may exhibit toxic or adverse effects, such as hepatotoxicity or nephrotoxicity . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is both effective and safe .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body . This compound can affect metabolic flux and alter metabolite levels, potentially influencing overall cellular metabolism . Understanding these pathways is crucial for optimizing its therapeutic use and minimizing potential side effects .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It may interact with transporters and binding proteins that facilitate its movement across cellular membranes . Additionally, its localization and accumulation within specific tissues can influence its activity and effectiveness . These factors are important for determining the pharmacokinetics and pharmacodynamics of this compound .

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. This compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . Its localization can affect its interactions with biomolecules and its overall efficacy in modulating cellular processes .